Cas no 2060058-82-2 (3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid)

• Product Name: 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid
• CAS No: 2060058-82-2
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• MDL: MFCD30498738
• CID: 5154138
• PubChem ID: 125454703
• Update Time: 2025-10-30

3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-ethyl-7-(trifluoromethyl)-
• 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid

• MDL： MFCD30498738
• Inchi： 1S/C12H10F3NO2/c1-2-6-7-4-3-5-8(12(13,14)15)9(7)16-10(6)11(17)18/h3-5,16H,2H2,1H3,(H,17,18)
• InChI Key： XMRJOHBIOJFAMX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(F)(F)F)C(CC)=C1C(O)=O

Additional information on 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid

Introduction to 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 2060058-82-2)

3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid, identified by the chemical compound code CAS No. 2060058-82-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an ethyl group at the 3-position and a trifluoromethyl group at the 7-position of the indole core, along with a carboxylic acid functionality at the 2-position, contribute to its unique chemical properties and biological interactions.

The indole scaffold is a privileged structure in drug discovery, owing to its prevalence in natural products and its ability to interact with various biological targets. The introduction of electron-withdrawing and electron-donating groups at specific positions on the indole ring can modulate its pharmacological profile, making it a versatile platform for designing novel bioactive molecules. In the case of 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid, the ethyl group at the 3-position enhances the lipophilicity of the molecule, while the trifluoromethyl group at the 7-position increases its metabolic stability and binding affinity to certain biological targets. The carboxylic acid moiety at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in indole derivatives can influence their biological effects. Studies have demonstrated that compounds with similar structural motifs to 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid exhibit potential in modulating enzyme activity, receptor binding, and signaling pathways associated with various diseases. For instance, research has shown that indole derivatives can interact with enzymes involved in inflammation, metabolism, and cell proliferation, making them promising candidates for therapeutic intervention.

The trifluoromethyl group is a particularly interesting substituent in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This group introduces fluorine atoms into the molecule, which can engage in hydrophobic interactions and polar interactions with biological targets. The presence of multiple fluorine atoms in certain drug candidates has been linked to improved pharmacokinetic properties, such as increased bioavailability and prolonged half-life. In the context of 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid, the trifluoromethyl group at the 7-position likely contributes to its stability under physiological conditions and its ability to bind effectively to biological targets.

Moreover, the carboxylic acid functionality at the 2-position of 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid provides a versatile handle for further chemical modification. This moiety can be used to form esters, amides, or other derivatives that may enhance solubility, bioavailability, or target specificity. Such modifications are often employed in drug development to optimize pharmacokinetic profiles and improve therapeutic efficacy. The ability to easily functionalize this compound makes it a valuable building block for synthesizing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring indole derivatives as potential treatments for neurological disorders, cancer, and infectious diseases. The unique structural features of 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid make it an attractive candidate for further investigation in these areas. For example, studies have suggested that indole derivatives can modulate neurotransmitter systems involved in mood regulation and cognitive function, making them potential candidates for treating conditions such as depression and Alzheimer's disease.

Additionally, research has indicated that certain indole derivatives exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The structural motif present in 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid shares similarities with known anti-cancer agents, suggesting that it may possess similar therapeutic effects. Further preclinical studies are needed to validate these hypotheses and explore the full potential of this compound as a therapeutic agent.

The synthesis of 3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation, alkylation, and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex organic molecules like this one.

In conclusion,3-ethyl-7-(trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 2060058-82-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents—the ethyl group at the 3-position, trifluoromethyl group at the 7-position, and carboxylic acid functionality at the 2-position—contributes to its distinctive chemical properties and biological interactions. Ongoing research continues to uncover new applications for this compound and related derivatives in treating various diseases.